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Sep

21

Molecular information transfer network and chirality

Molecular information transfer network and chirality

In recent years, machine learning techniques in the field of chemistry have made significant strides, enabling direct learning from molecular structures without the need for preprocessing into fixed-length vectors. However, the stereochemistry of molecules, a spatial structural characteristic, often remains unexplored within modern neural network architectures designed for learning structure-property relationships. Even when molecules exhibit identical graph connectivity, different stereochemical arrangements can lead to distinct physical and biological properties.

Sep

18

A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks

protease-beta-secretase, cyclin-dependent-kinases

A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks

Proteins are the fundamental building blocks of life and play essential functional roles in biology.

May

16

Small Molecule Compounds and the MAPK/ERK Signaling Pathway

mapk-erk-pathway

Small Molecule Compounds and the MAPK/ERK Signaling Pathway

Extracellular signal-regulated kinase 1/2 (ERK) belongs to the mitogen-activated protein kinase (MAPK) family. ERK is generally located in the cytoplasm; upon activation, ERK enters the nucleus and regulates transcription factor activity and gene expression. In cells from yeast to mammals, receptor tyrosine kinases (RTKs) are known to exploit a highly conserved signal-transduction pathway, carrying the signal triggered by the binding of growth factors to activate ERK.

Feb

17

Small Molecule Compounds and the NF-κB Signaling Pathway

nf-kb-pathway

Small Molecule Compounds and the NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is an ancient protein transcription factor and considered a regulator of innate immunity. NF-κB is found in almost all animal cell types. In mammals, the NF-κB family is composed of five related transcription factors: p50, p52, RelA (p65), c-Rel, and RelB. NF-κB controls the expression of genes involved in a number of physiological responses, including immune-inflammatory responses, acute-phase inflammatory responses, oxidative stress responses, cell adhesion, differentiation, and apoptosis.

Jan

10

Small Molecule Compounds Targeting Cyclin-Dependent Kinases

cyclin-dependent-kinases

Small Molecule Compounds Targeting Cyclin-Dependent Kinases

Cyclin-dependent kinases (CDKs) are serine/threonine kinases whose activity depends on a regulatory subunit - a cyclin. Based on the sequence of the kinase domain, CDKs belong to the CMGC group of kinases (named for the initials of some members), along with mitogen-activated protein kinases (MAPKs), glycogen synthase kinase-3 beta (Gsk3β), members of the dual-specificity tyrosine-regulated kinase (DYRK) family and CDK-like kinases. CDKs are relatively small proteins, with molecular weights ranging from 34 to 40 kDa, and contain little more than the kinase domain.

Nov

19

New Strategy for Synthesizing the Natural Compound Himastatin

himastatin

New Strategy for Synthesizing the Natural Compound Himastatin

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